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Compound of Interest

Compound Name: Haloperidide

Cat. No.: B1672927

This document provides immediate, essential safety protocols and logistical plans for the
handling and disposal of Haloperidol, tailored for research, scientific, and drug development
professionals.

Personal Protective Equipment (PPE)

When handling Haloperidol, particularly in powdered form or when there is a risk of
aerosolization, a comprehensive PPE strategy is crucial. The following table summarizes the
required PPE.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or
glasses with side shields.[1] A
face shield may be necessary

for splash-prone procedures.

[2]

Protects against splashes,
dust, and aerosols that can

cause serious eye irritation.[1]

Hand Protection

Chemically resistant gloves
(e.g., nitrile). Gloves should be
inspected before use and
disposed of properly after
handling.[1]

Prevents skin contact, which
can cause irritation and

potential allergic reactions.[1]

Body Protection

A laboratory coat is mandatory.

For larger quantities, a
chemically resistant apron or
coveralls should be

considered.

Minimizes contamination of
personal clothing and protects

the skin from exposure.

Respiratory

An appropriate respirator
should be used if the
occupational exposure limit
(OEL) is exceeded or if

dust/aerosols are generated.

Prevents inhalation of the

compound, which can be toxic.

Footwear

Closed-toe shoes are required

in all laboratory settings.

Protects feet from spills and

falling objects.

Occupational Exposure Limits

Exposure to Haloperidol should be kept below established occupational exposure limits

(OELS).
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Organization Limit Type Value

Pfizer OEL TWA (8-hr) 1 pg/ms

ACGIH TLV TWA 10 mg/ms3 (stearates)
OSHA PEL TWA 15 mg/m3 (total dust)
OSHA PEL TWA 5 mg/m3 (respirable)

Emergency First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Protocol

Immediately rinse with plenty of water for at
Eye Contact least 15 minutes, including under the eyelids.

Seek medical attention if irritation persists.

Remove contaminated clothing immediately.
Skin Contact Wash the affected area with soap and water.

Seek medical attention if irritation occurs.

Move the individual to fresh air and ensure they
are at rest. Seek immediate medical attention. If

Inhalation breathing is difficult, administer oxygen. If not
breathing, perform mouth-to-mouth

resuscitation.

Do not induce vomiting. Rinse the mouth with
) water. Seek immediate medical attention. Never
Ingestion _ _ _
give anything by mouth to an unconscious

person.

Spillage and Disposal Plan

A clear plan for managing spills and disposing of Haloperidol waste is essential for laboratory
safety and environmental protection.
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Spill Response:

Evacuate: Non-essential personnel should leave the area.
Ventilate: Ensure the area is well-ventilated.

Contain: Use absorbent materials to contain liquid spills. For solid spills, carefully sweep or
shovel the material into a suitable container, avoiding dust generation.

Decontaminate: Clean the spill area thoroughly.

Personal Protection: All personnel involved in the cleanup must wear appropriate PPE.

Disposal:

Dispose of Haloperidol waste in accordance with all applicable federal, state, and local
regulations.

Waste material should not be mixed with other waste and should be kept in its original
container if possible.

For unused or expired medication, drug take-back programs are the preferred method of
disposal.

If a take-back program is not available, the medication can be mixed with an undesirable
substance like coffee grounds or cat litter, placed in a sealed container, and then disposed of
in the household trash.

Safe Handling and Storage Workflow

The following diagram outlines the standard workflow for safely handling Haloperidol from

receipt to disposal.
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Caption: Workflow for Safe Handling of Haloperidol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1672927?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672927?utm_src=pdf-custom-synthesis
https://www.pccarx.com/Documents/msds_pdf/50-1433.pdf?d=638998288623052254
https://emergencymedicinecases.com/emergency-management-agitated-patient/
https://www.benchchem.com/product/b1672927#personal-protective-equipment-for-handling-haloperidide
https://www.benchchem.com/product/b1672927#personal-protective-equipment-for-handling-haloperidide
https://www.benchchem.com/product/b1672927#personal-protective-equipment-for-handling-haloperidide
https://www.benchchem.com/product/b1672927#personal-protective-equipment-for-handling-haloperidide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672927?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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